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An in-depth examination of the synthesis, properties, and applications of a versatile building
block in organic chemistry.

Introduction

Ethyl potassium oxalate, also known as potassium monoethyl oxalate, is a key organic
reagent valued for its role as a versatile building block in chemical synthesis. With the Chemical
Abstracts Service (CAS) number 1906-57-6 and the molecular formula C4H5KO4, this
compound serves as a crucial intermediate in the formation of more complex molecules,
particularly in the pharmaceutical and fine chemical industries.[1][2] This technical guide
provides a comprehensive overview of ethyl potassium oxalate, detailing its chemical and
physical properties, synthesis methodologies, safety considerations, and applications, with a
focus on providing actionable insights for researchers and drug development professionals.

Chemical and Physical Properties

Ethyl potassium oxalate is the potassium salt of the monoethyl ester of oxalic acid. A
summary of its key identifiers and physical properties is provided below.
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Table 1: Chemical Identifiers for Ethyl Potassium

Oxalate

Identifier Value

CAS Number 1906-57-6[1][2]

Molecular Formula C4H5K0A4[1][2]

Molecular Weight 156.18 g/mol [2][3]

IUPAC Name potassium 2-ethoxy-2-oxoacetate[3]
Potassium monoethyl oxalate, Oxalic acid

Synonyms .
monoethyl ester potassium salt[3]

InChl Key RLPQQBNSTHRHEK-UHFFFAQYSA-M[4]

SMILES CCOC(=0)C(=0)[O-].[K+][3]

Table 2: Physical Properties of Ethyl Potassium Oxalate

Property Value

Appearance White to off-white crystalline powder[4]
Melting Point 220-223 °C (decomposes)[5]

Solubility Soluble in water. Insoluble in ethanol.[6][7]
Purity Typically available in 97% purity.[1]

Synthesis of Ethyl Potassium Oxalate

The synthesis of ethyl potassium oxalate can be achieved through the selective
monohydrolysis of diethyl oxalate. A common laboratory-scale preparation involves the reaction
of diethyl oxalate with a potassium salt in an appropriate solvent.

Experimental Protocol: Synthesis from Diethyl Oxalate

A reported method for the synthesis of potassium ethyl oxalate involves the reaction of diethyl
oxalate with potassium trimethylsilanolate in dry ether. This procedure offers a good yield and
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results in a high-purity product.
Materials:

o Diethyl oxalate

o Potassium trimethylsilanolate
e Dry ether

Procedure:

In a reaction vessel, dissolve diethyl oxalate (22 mmol) in dry ether (70 mL).

Add potassium trimethylsilanolate (22 mmol) to the solution.

Maintain the reaction at room temperature, using an ice bath to control any initial exotherm.

Allow the reaction to proceed for 1.5 hours.

The resulting precipitate of potassium ethyl oxalate is then isolated.

This method has been reported to yield the product as a white solid with a 79% yield.

Reaction Mechanism and Causality

The synthesis relies on the nucleophilic attack of the trimethylsilanolate anion on one of the
ester carbonyl groups of diethyl oxalate. The choice of a bulky nucleophile like
trimethylsilanolate and controlled reaction conditions favor the mono-saponification, preventing
the complete hydrolysis to potassium oxalate. The use of a non-aqueous solvent like dry ether
is crucial to prevent the undesired hydrolysis of the starting materials and product.
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Caption: Synthesis workflow for ethyl potassium oxalate.

Applications in Research and Development

Ethyl potassium oxalate is a valuable reagent in organic synthesis, primarily serving as a
precursor for the introduction of an ethoxycarbonyl group.

Role as a Synthetic Building Block

Its primary application lies in its reaction with alkyl halides to form various esters. For instance,
it is used to prepare oxalic acid ethyl ester 2-oxo-3-phenyl-propyl ester by reacting with 1-
bromo-3-phenyl-acetone.[1][5] This reactivity makes it a useful tool for medicinal chemists and
researchers in drug development who are constructing complex molecular architectures.
Monoalkyl oxalates, in general, are recognized as important building blocks for the synthesis of
a variety of significant compounds, including pharmaceuticals and natural products.

Analytical Characterization

The identity and purity of ethyl potassium oxalate can be confirmed using a variety of
analytical techniques.
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* Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR spectroscopy in D20 shows a
characteristic triplet at approximately 1.3 ppm corresponding to the methyl protons and a
quartet at around 4.2 ppm for the methylene protons of the ethyl group.

« Infrared (IR) Spectroscopy: The IR spectrum will exhibit strong absorption bands
corresponding to the C=0 stretching vibrations of the ester and carboxylate groups.

e Titration: Purity can be determined by non-aqueous acid-base titration.[4]

Safety and Handling

Ethyl potassium oxalate should be handled with care in a laboratory setting. It is harmful if

swallowed or in contact with skin.[5]

Table 3: Hazard and Precautionary Statements

Hazard Statement Precautionary Statement

H302: Harmful if swallowed P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using

H312: Harmful in contact with skin )
this product.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

It is incompatible with strong oxidizing agents.[5] Standard laboratory safety protocols,
including the use of personal protective equipment such as gloves and safety glasses, should
be strictly followed. Work in a well-ventilated area or a fume hood is recommended.

Conclusion

Ethyl potassium oxalate is a commercially available and synthetically accessible reagent with
significant utility in organic synthesis. Its defined chemical and physical properties, coupled with
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its specific reactivity, make it a valuable tool for researchers in both academic and industrial
settings. A thorough understanding of its synthesis, handling, and applications is essential for
its effective and safe use in the development of new chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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